Cas no 129306-04-3 (5-benzyl-5-azaspiro[2.4]heptane-4,7-dione)

• Product Name: 5-benzyl-5-azaspiro[2.4]heptane-4,7-dione
• CAS No: 129306-04-3
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• MDL: MFCD22050713
• CID: 1224199
• PubChem ID: 9877787
• Update Time: 2025-06-11

5-benzyl-5-azaspiro[2.4]heptane-4,7-dione Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-5-azaspiro[2.4]heptane-4,7-dione
• QC-1857
• 5-Benzyl-4,7-dioxo-5-azaspiro[2.4]heptane
• 5-(Phenylmethyl)-5-azaspiro[2.4]heptane-4,7-dione
• 5-Azaspiro[2.4]heptane-4,7-dione, 5-(phenylMethyl)-
• AKOS027422487
• 129306-04-3
• DTXSID40432200
• SCHEMBL1189753
• C13041
• MFCD22050713
• CS-M3524
• EN300-181156
• CS-15085
• DA-37956
• INVMZALXDUDUFO-UHFFFAOYSA-N
• AM85548

• MDL： MFCD22050713
• Inchi： 1S/C13H13NO2/c15-11-9-14(12(16)13(11)6-7-13)8-10-4-2-1-3-5-10/h1-5H,6-9H2
• InChI Key： INVMZALXDUDUFO-UHFFFAOYSA-N
• SMILES： O=C1CN(CC2C=CC=CC=2)C(C21CC2)=O

Computed Properties

• Exact Mass: 215.09500
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 444.9±45.0 °C at 760 mmHg
• Flash Point: 221.3±21.1 °C
• PSA: 37.38000
• LogP: 1.31600
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-benzyl-5-azaspiro[2.4]heptane-4,7-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-benzyl-5-azaspiro[2.4]heptane-4,7-dione

Introduction to 5-benzyl-5-azaspiro[2.4]heptane-4,7-dione (CAS No: 129306-04-3)

5-benzyl-5-azaspiro[2.4]heptane-4,7-dione, identified by its Chemical Abstracts Service (CAS) number 129306-04-3, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic structure, featuring a nitrogen-containing heterocycle fused with a heptane backbone, has garnered attention due to its unique molecular architecture and potential biological activities. The presence of both benzyl and carbonyl functional groups further enhances its synthetic appeal and versatility in drug design.

The compound’s name underscores its chemical composition: 5-benzyl indicates the substitution at the fifth position of the spirocyclic framework with a benzyl group, while 5-azaspiro[2.4]heptane describes the core structure—a seven-membered spirocyclic system incorporating an azacycloalkane moiety. The suffix -4,7-dione highlights the presence of two carbonyl groups at the fourth and seventh positions, respectively. This arrangement creates a highly strained system that may contribute to its reactivity and biological interactions.

In recent years, spirocyclic compounds have emerged as privileged scaffolds in medicinal chemistry due to their ability to exhibit multiple binding modes and favorable pharmacokinetic properties. The nitrogen atom in the azaspiro ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, enhancing binding affinity. Additionally, the rigid spirocyclic core can improve molecular stability and reduce conformational flexibility, which is often desirable in drug candidates.

5-benzyl-5-azaspiro[2.4]heptane-4,7-dione has been explored in several contexts, particularly as a building block for more complex pharmacophores. Its structural features make it a potential candidate for modulating enzyme activity or interacting with specific protein targets. For instance, derivatives of this compound have been investigated for their effects on enzymes involved in metabolic pathways or signal transduction processes. The benzyl group, in particular, can be readily modified through various chemical transformations, allowing for the introduction of additional functionalities or tags for diagnostic or therapeutic purposes.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of spirocyclic derivatives like 5-benzyl-5-azaspiro[2.4]heptane-4,7-dione. Molecular docking studies have revealed that this compound can bind to various protein targets with high specificity, suggesting its utility in developing targeted therapies. Furthermore, the strain introduced by the spirocyclic core may facilitate conformational changes upon binding, which could enhance drug efficacy by optimizing receptor interactions.

The synthesis of 5-benzyl-5-azaspiro[2.4]heptane-4,7-dione involves multi-step organic reactions that highlight its synthetic complexity and elegance. Key steps typically include cyclization reactions to form the spirocyclic core, followed by functional group manipulations to introduce the benzyl and carbonyl moieties. Advances in synthetic methodologies have improved yields and purity levels, making this compound more accessible for further investigation.

In academic research, 5-benzyl-5-azaspiro[2.4]heptane-4,7-dione has been used as a precursor in the development of novel heterocycles with potential therapeutic applications. For example, researchers have explored its transformation into biologically active molecules by incorporating additional rings or side chains through cross-coupling reactions or other palladium-catalyzed processes. These modifications have led to compounds with improved pharmacological profiles suitable for treating various diseases.

The pharmaceutical industry has also shown interest in this compound due to its structural novelty and potential commercial value. Several companies have patented derivatives of 5-benzyl-5-azaspiro[2.4]heptane-4,7-dione, indicating its relevance as an intermediate in drug discovery programs. Early-phase clinical trials may be underway or planned to evaluate the safety and efficacy of these derivatives in human subjects.

From a chemical biology perspective, understanding the interactions between 5-benzyl-5-azaspiro[2.4]heptane-4,7-dione and biological targets provides insights into disease mechanisms and therapeutic strategies. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate binding modes and confirm structural hypotheses. These studies not only validate computational predictions but also guide further optimization efforts.

The future prospects for 5-benzyl-5-azaspiro[2.4]heptane-4,7-dione are promising, with ongoing research expected to uncover new applications and derivatives with enhanced properties. Collaborative efforts between academia and industry will likely accelerate progress by combining experimental expertise with computational modeling capabilities.